BENGHE Validation & Comparative

Check Availability & Pricing

A Multi-Pronged Spectroscopic Approach to
Confirming the Structure of Ethyl 1-
piperidineacetate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl 1-piperidineacetate

Cat. No.: B1583001

A Guide for a High-Confidence Structural Elucidation

In the realm of drug discovery and development, the unambiguous confirmation of a molecule's
structure is a foundational pillar of scientific rigor and regulatory compliance. The identity, purity,
and stability of a chemical entity must be established with the highest degree of certainty. This
guide presents a comprehensive, multi-technique spectroscopic workflow for the structural
confirmation of Ethyl 1-piperidineacetate, a common heterocyclic building block.

As a Senior Application Scientist, my objective is not merely to present data, but to illuminate
the logic behind the analytical strategy. We will explore how *H NMR, 3C NMR, FT-IR, and
Mass Spectrometry each provide a unique and complementary piece of the structural puzzle.
By integrating these orthogonal techniques, we create a self-validating system that leaves no
room for ambiguity.

The Subject: Ethyl 1-piperidineacetate
e Molecular Formula: CoH17NO2[1]

e Molecular Weight: 171.24 g/mol [1]

o |[UPAC Name: Ethyl 2-(piperidin-1-yl)acetate

e CAS Number: 23853-10-3
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The proposed structure features a piperidine ring N-substituted with an ethyl acetate group.
Our task is to confirm every aspect of this connectivity and the presence of all associated
functional groups.

The Workflow: An Integrated Analytical Approach

Our strategy relies on a logical sequence of analyses, starting with techniques that reveal the
carbon-hydrogen framework and functional groups, and culminating in the confirmation of the
overall mass and fragmentation pattern.
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- Correct integration (17H) - Confirms symmetry - C-O and C-N stretches present - Confirms MW of 171.24

1H NMR Data: 13C NMR Data: FT-IR Data: MS Data:
- 5 unique proton signals - 7 unique carbon signals - Strong C=0 stretch at ~1740 cm~1 - [M+H]* at m/z 172
- Key g/t for ethyl group - C=0 at ~170 ppm - No O-H or N-H stretches - Matches formula CoH17NO2

Defines H framework Defines C skeleton Confirms functional groups Confirms molecular formula

Final Confirmed Structure:
Ethyl 1-piperidineacetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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